1-(3,4-difluorophenyl)-3-(1-(2-methoxyethyl)-1H-indol-3-yl)urea

• IUPAC Name: 1-(3,4-difluorophenyl)-3-[1-(2-methoxyethyl)indol-3-yl]urea
• InChI: InChI=1S/C18H17F2N3O2/c1-25-9-8-23-11-16(13-4-2-3-5-17(13)23)22-18(24)21-12-6-7-14(19)15(20)10-12/h2-7,10-11H,8-9H2,1H3,(H2,21,22,24)
• InChI Key: POZZUWNUVSNCOH-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=C(C2=CC=CC=C21)NC(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C18H17F2N3O2
• Molecular Weight: 345.3 g/mol

Description

1-(3,4-difluorophenyl)-3-(1-(2-methoxyethyl)-1H-indol-3-yl)urea, also known as DFPIM, is a small molecule compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Protecting Group for Uridine Ureido Nitrogen

The BFPM group of uridine ureido nitrogen, which shares structural similarities with the compound , demonstrates good stability in various chemical transformations. This stability is crucial for the synthesis and modification of nucleoside derivatives, a key area in drug development and biochemical research (Kurosu, Mitachi, & Mingle, 2021).

Solvatochromic Fluorescence Probes

N-Acylureido functionality, akin to the structure of the subject compound, is utilized in the design of fluorescence probes. These probes are capable of detecting analytes like alcohols, carboxylic acids, and fluoride ions through solvatochromism. This application is significant in analytical chemistry for the identification and quantification of various substances (Bohne, Ihmels, Waidelich, & Chang Yihwa, 2005).

Antidepressant Research

Unsymmetrical ureas, which include derivatives similar to the target molecule, have been explored for their potential as antidepressants. They act as 5-HT reuptake inhibitors with 5-HT(1B/1D) antagonistic activities, offering a novel approach to enhance serotonergic neurotransmission. This research contributes to the development of more effective treatments for depression (Matzen et al., 2000).

Cancer Therapy

Symmetrical N,N'-diarylureas, including structures related to the chemical of interest, have been identified as activators of eIF2α kinase, inhibiting cancer cell proliferation. This finding opens new avenues for creating potent, non-toxic, and target-specific anticancer agents (Denoyelle et al., 2012).

Nonlinear Optical Properties

Bis-chalcone derivatives, related in function to the discussed compound, exhibit significant nonlinear optical (NLO) properties. These properties are essential for the development of materials for optical limiting and other photonic applications, showcasing the compound's potential in advanced materials science (Shettigar et al., 2006).